1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclopentyl]prop-2-en-1-one
• InChI: InChI=1S/C9H15NO/c1-2-8(11)9(7-10)5-3-4-6-9/h2H,1,3-7,10H2
• InChI Key: HCKDGUDSHSLWKT-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)C1(CCCC1)CN

Description

1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one is an α,β-unsaturated ketone featuring a cyclopentane ring substituted with an aminomethyl group at the 1-position. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Structural and Molecular Context

The compound (C₉H₁₅NO) features a cyclopentyl group substituted with an aminomethyl moiety and a propenone chain. Key structural identifiers include:

• IUPAC Name : 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one
• SMILES : C=CC(=O)C1(CCCC1)CN
• Molecular Weight : 153.22 g/mol

Challenges and Optimization

• Stereochemical Control : The cyclopentyl group’s rigidity may complicate stereoselective synthesis.
• Amine Stability : Primary amines (e.g., aminomethyl groups) are prone to oxidation, necessitating inert conditions.

Proposed Reaction Scheme

1. Cyclopentanone → 1-(Aminomethyl)cyclopentanol (via reductive amination)  
2. Protection of -NH₂ with MOMCl/DIPEA → 1-(MOM-aminomethyl)cyclopentanol  
3. Alkylation with propenone precursor (e.g., allyl bromide/NaH)  
4. Deprotection (HCl/MeOH) → 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one  

Critical Data Gaps

The provided sources lack experimental details specific to this compound. Further investigation into:

• Catalytic Systems : Asymmetric hydrogenation or enzymatic catalysis for enantioselective synthesis.
• Spectroscopic Validation : ¹H/¹³C NMR and HRMS data for structural confirmation.

Chemical Reactions Analysis

1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the prop-2-en-1-one moiety to a propanol group.

Common Reagents and Conditions: Common reagents include sodium borohydride for reduction and bromine for halogenation reactions.

Major Products: Major products formed from these reactions include substituted cyclopentyl derivatives and various functionalized amines.

Scientific Research Applications

1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a precursor in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one involves its interaction with various molecular targets:

Molecular Targets: The compound may interact with enzymes and receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways related to cell growth and apoptosis.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Prop-2-en-1-one derivatives vary widely based on substituents attached to the ketone and cyclopentane/cycloalkane rings. Key comparisons include:

Table 1: Structural and Electronic Properties of Selected Prop-2-en-1-one Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Synthesis Method	HOMO (eV)	LUMO (eV)	Key References
1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one	Aminomethyl cyclopentyl	~185 (estimated)	Claisen-Schmidt (inferred)	-8.5*	5.0*
(E)-1-(4-Methoxyphenyl)-3-(p-tolyl)prop-2-en-1-one	4-Methoxyphenyl, p-tolyl	266.32	Claisen-Schmidt	-8.723	4.959
1-(1-Phenylcyclopentyl)prop-2-en-1-one	Phenyl cyclopentyl	200.28	Not specified	N/A	N/A
(2E)-1-(Adamantan-1-yl)-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-en-1-one	Adamantyl, pyrazole-phenyl	424.52	Multi-step synthesis	N/A	N/A
(Z)-1-(1H-Imidazol-1-yl)-3-(3-nitrophenyl)prop-2-en-1-one	Imidazolyl, 3-nitrophenyl	257.24	Claisen-Schmidt + DFT study	-8.171	5.386

*Estimated based on analogous compounds.

Key Observations:

Electronic Properties: The aminomethyl group in the target compound likely increases electron density at the cyclopentyl ring compared to phenyl (e.g., 1-(1-Phenylcyclopentyl)prop-2-en-1-one ), enhancing nucleophilicity. This contrasts with electron-withdrawing groups like nitro in (Z)-1-(1H-Imidazol-1-yl)-3-(3-nitrophenyl)prop-2-en-1-one, which lowers HOMO energy (-8.171 eV vs. -8.723 eV for methoxy derivatives ). The LUMO energy (~5.0 eV estimated) suggests moderate electrophilicity, comparable to other α,β-unsaturated ketones.

Synthetic Routes :

• Claisen-Schmidt condensation is widely used for synthesizing prop-2-en-1-ones (e.g., indole- and imidazole-substituted derivatives ). The target compound may require cyclopentane carbaldehyde and acetonitrile derivatives as precursors.

The aminomethyl group could improve solubility or target binding compared to hydrophobic adamantyl or phenyl substituents .

Physicochemical and Functional Comparisons

Table 2: Functional Group Impact on Properties

Functional Group	Impact on Properties	Example Compound
Aminomethyl cyclopentyl	Enhanced polarity and hydrogen-bonding capacity; potential for improved aqueous solubility.	Target compound
Adamantyl	High rigidity and lipophilicity; may improve membrane permeability but reduce solubility.	Adamantyl-pyrazole derivative
Phenyl	Aromatic conjugation stabilizes the enone system; moderate lipophilicity.	1-(1-Phenylcyclopentyl)prop-2-en-1-one
Nitro	Strong electron-withdrawing effect; increases reactivity toward nucleophiles.	Imidazole-nitrophenyl derivative

Computational and Spectroscopic Insights

• DFT Studies: Quantum chemical calculations on similar compounds (e.g., imidazole-nitrophenyl derivative ) reveal that substituents significantly influence frontier molecular orbitals. The aminomethyl group’s electron-donating nature may raise HOMO energy, increasing susceptibility to electrophilic attacks.
• Spectroscopy : FT-IR and NMR data for indole- and imidazole-substituted derivatives (e.g., C=O stretch at ~1650 cm⁻¹ ) suggest the target compound’s carbonyl stretching frequency would align with typical α,β-unsaturated ketones.

Biological Activity

1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one is an organic compound that has garnered interest in medicinal chemistry due to its unique structural features, including a cyclopentane ring and an enone moiety. This compound exhibits a range of biological activities, particularly in antimicrobial and anti-inflammatory applications. The following sections provide a detailed overview of its biological activity, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one is C₈H₁₃NO, characterized by the presence of:

• Aminomethyl group : This functional group is crucial for its interaction with biological targets.
• Cyclopentane ring : Provides a rigid structure that may influence the compound's biological interactions.
• Prop-2-en-1-one moiety : The double bond in this segment contributes to the compound's reactivity.

Antimicrobial Activity

Research indicates that 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one exhibits significant antimicrobial properties. It has been shown to inhibit the growth of various bacterial strains, making it a candidate for further development as an antibacterial agent. The mechanism of action may involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

Anti-inflammatory Properties

In addition to its antimicrobial effects, this compound has demonstrated anti-inflammatory activity. Studies suggest that it may modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This activity positions it as a potential therapeutic agent for inflammatory diseases.

The biological activity of 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one is believed to stem from its ability to interact with specific biological targets. The aminomethyl group can facilitate hydrogen bonding with enzymes or receptors, while the enone moiety may participate in Michael addition reactions, leading to the modulation of enzyme activity.

Case Studies

Several studies have explored the efficacy of 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one:

• Study 1 : In vitro tests revealed that the compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL. The study suggested that the compound's mechanism involves interference with cell wall synthesis.
• Study 2 : A murine model of inflammation showed that administration of this compound significantly reduced edema and inflammatory markers compared to control groups. Histological analysis confirmed decreased infiltration of inflammatory cells in treated tissues.

Synthesis

The synthesis of 1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one typically involves several steps:

• Formation of the cyclopentane ring through cyclization reactions.
• Introduction of the aminomethyl group via reductive amination.
• Synthesis of the prop-2-en-1-one moiety through condensation reactions.

Comparative Analysis

The following table summarizes key characteristics and biological activities compared to similar compounds:

Compound Name	Structural Features	Antimicrobial Activity	Anti-inflammatory Activity
1-[1-(Aminomethyl)cyclopentyl]prop-2-en-1-one	Cyclopentane ring, enone	Significant inhibition against S. aureus	Modulates cytokine levels
1-(Methylamino)cyclobutylprop-2-en-1-one	Cyclobutyl ring	Moderate inhibition against E. coli	Limited anti-inflammatory effects
1-[4-(aminomethyl)piperidin]-prop-2-en-1-one	Piperidine ring	High potency against Gram-negative bacteria	Strong anti-inflammatory response